Cas no 88456-19-3 (Pentanenitrile, 3-formyl-2-propyl-)

• Product Name: Pentanenitrile, 3-formyl-2-propyl-
• CAS No: 88456-19-3
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 632230
• PubChem ID: 13205740
• Update Time: 2025-04-19

Pentanenitrile, 3-formyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 3-formyl-2-propyl-
• 3-formyl-2-propylpentanenitrile
• 3-cyano-2-ethylhexanal
• SCHEMBL10433057
• ZEHNLWKVBVBSHU-UHFFFAOYSA-N
• 88456-19-3
• DTXSID10527657

• Inchi： 1S/C9H15NO/c1-3-5-9(6-10)8(4-2)7-11/h7-9H,3-5H2,1-2H3
• InChI Key： ZEHNLWKVBVBSHU-UHFFFAOYSA-N
• SMILES： O=CC(CC)C(C#N)CCC

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų